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Compound of Interest

Compound Name: 3,3-Dimethylpentane-1,5-diol

Cat. No.: B1316476 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
3,3-Dimethylpentane-1,5-diol is an organic compound with the chemical formula C7H16O2. It

is a diol, meaning it possesses two hydroxyl (-OH) groups. This structure allows for

intermolecular hydrogen bonding, which significantly influences its physical properties, such as

melting point and boiling point. Understanding these fundamental physicochemical

characteristics is crucial for its application in various fields, including its use as a solvent,

plasticizer, and in the synthesis of polymers and other complex molecules. This guide provides

a consolidated overview of the reported melting and boiling points of 3,3-Dimethylpentane-
1,5-diol, details the standard experimental protocols for their determination, and presents a

logical workflow for the physicochemical characterization of such compounds.

Physicochemical Data
The reported physical properties of 3,3-Dimethylpentane-1,5-diol are summarized in the table

below. It is important to note the variability in the reported values for melting and boiling points

across different sources, which may be attributable to different experimental conditions or

sample purity.
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Property Value Source(s)

CAS Number 53120-74-4 [1]

Molecular Formula C7H16O2 [1]

Molecular Weight 132.2 g/mol [1]

Physical Form
Colorless to slightly yellow

liquid
[2][3]

Melting Point -50°C [2]

44.24°C (estimated) [3][4]

Boiling Point 150°C [1]

208°C [2]

233.16°C (estimated) [3][4]

Experimental Protocols
The determination of melting and boiling points are fundamental experiments for the

characterization and purity assessment of chemical compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow range. The presence of impurities

typically lowers and broadens the melting point range.

Methodology: Capillary Method

This is a common and reliable method for determining the melting point.

Sample Preparation: A small amount of the finely powdered, dry solid is packed into a

capillary tube (sealed at one end) to a height of 2-3 mm.[5] The sample must be well-packed

to ensure uniform heating.[5]
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Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used. The

apparatus consists of a heating block or oil bath, a thermometer, and a means to view the

sample.

Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.[4]

The sample is heated rapidly to a temperature about 20°C below the expected melting

point.[5][6]

The heating rate is then slowed to approximately 1-2°C per minute to allow for thermal

equilibrium to be established between the sample, the heating medium, and the

thermometer.[7]

The melting point range is recorded from the temperature at which the first droplet of liquid

appears to the temperature at which the entire sample has completely melted into a clear

liquid.[4]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[2]

Methodology: Thiele Tube Method

This micro-method is suitable for small quantities of liquid.[8]

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test

tube (fusion tube).[9] A capillary tube, sealed at one end, is inverted and placed into the

liquid.[3]

Apparatus: The test tube is attached to a thermometer, and the assembly is placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[1] The Thiele tube is

designed to ensure uniform heating by convection currents.

Procedure:
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The Thiele tube is heated gently and slowly at the side arm.[1]

As the temperature rises, the air trapped in the capillary tube will expand and exit as a

slow stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube.[3] This indicates that the vapor pressure of the liquid has

exceeded the external pressure.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to be drawn back into the capillary tube.[1][8] This is the point where the vapor

pressure of the liquid equals the atmospheric pressure.[1] It is also crucial to record the

barometric pressure as the boiling point varies with it.[2][8]

Physicochemical Characterization Workflow
The following diagram illustrates a generalized workflow for the physicochemical

characterization of a new chemical entity (NCE) in a drug development setting. This process

ensures that fundamental properties are well-understood before proceeding to more complex

biological and formulation studies.
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Caption: Workflow for Physicochemical Characterization of a New Chemical Entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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